1,1-Dimethoxyethane
1,1-Dimethoxyethane
1,1-dimethoxyethane appears as a liquid with a sharp odor. Less dense than water. Mildly toxic by ingestion and inhalation. Severely irritates the skin and eyes. Used to make other chemicals.
1, 1-Dimethoxyethane, also known as dimethyl acetal or CH3CH(OCH3)2, belongs to the class of organic compounds known as acetals. Acetals are compounds having the structure R2C(OR')2 ( R' not Hydrogen) and thus diethers of geminal diols. Originally, the term was confined to derivatives of aldehydes (one R = H), but it now applies equally to derivatives of ketones (neither R = H ). Mixed acetals have different R' groups. 1, 1-Dimethoxyethane exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 1, 1-dimethoxyethane is primarily located in the cytoplasm. 1, 1-Dimethoxyethane is a sweet, alcohol, and ether tasting compound that can be found in fig. This makes 1, 1-dimethoxyethane a potential biomarker for the consumption of this food product.
1, 1-Dimethoxyethane, also known as dimethyl acetal or CH3CH(OCH3)2, belongs to the class of organic compounds known as acetals. Acetals are compounds having the structure R2C(OR')2 ( R' not Hydrogen) and thus diethers of geminal diols. Originally, the term was confined to derivatives of aldehydes (one R = H), but it now applies equally to derivatives of ketones (neither R = H ). Mixed acetals have different R' groups. 1, 1-Dimethoxyethane exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 1, 1-dimethoxyethane is primarily located in the cytoplasm. 1, 1-Dimethoxyethane is a sweet, alcohol, and ether tasting compound that can be found in fig. This makes 1, 1-dimethoxyethane a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
534-15-6
VCID:
VC0165179
InChI:
InChI=1S/C4H10O2/c1-4(5-2)6-3/h4H,1-3H3
SMILES:
CC(OC)OC
Molecular Formula:
C4H10O2
Molecular Weight:
90.12 g/mol
1,1-Dimethoxyethane
CAS No.: 534-15-6
Reference Standards
VCID: VC0165179
Molecular Formula: C4H10O2
Molecular Weight: 90.12 g/mol
| CAS No. | 534-15-6 |
|---|---|
| Product Name | 1,1-Dimethoxyethane |
| Molecular Formula | C4H10O2 |
| Molecular Weight | 90.12 g/mol |
| IUPAC Name | 1,1-dimethoxyethane |
| Standard InChI | InChI=1S/C4H10O2/c1-4(5-2)6-3/h4H,1-3H3 |
| Standard InChIKey | SPEUIVXLLWOEMJ-UHFFFAOYSA-N |
| SMILES | CC(OC)OC |
| Canonical SMILES | CC(OC)OC |
| Boiling Point | 64.5 °C |
| Colorform | COLORLESS LIQ MOBILE LIQ |
| Density | 0.85015 @ 20 °C/4 °C 0.850-0.860 |
| Flash Point | BELOW 80 °F |
| Melting Point | -113.2 °C Mp -113.2 ° -113.2°C |
| Physical Description | 1,1-dimethoxyethane appears as a liquid with a sharp odor. Less dense than water. Mildly toxic by ingestion and inhalation. Severely irritates the skin and eyes. Used to make other chemicals. Liquid volatile colourless liquid with a sharp, green, ethereal odou |
| Description | 1,1-dimethoxyethane appears as a liquid with a sharp odor. Less dense than water. Mildly toxic by ingestion and inhalation. Severely irritates the skin and eyes. Used to make other chemicals. 1, 1-Dimethoxyethane, also known as dimethyl acetal or CH3CH(OCH3)2, belongs to the class of organic compounds known as acetals. Acetals are compounds having the structure R2C(OR')2 ( R' not Hydrogen) and thus diethers of geminal diols. Originally, the term was confined to derivatives of aldehydes (one R = H), but it now applies equally to derivatives of ketones (neither R = H ). Mixed acetals have different R' groups. 1, 1-Dimethoxyethane exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 1, 1-dimethoxyethane is primarily located in the cytoplasm. 1, 1-Dimethoxyethane is a sweet, alcohol, and ether tasting compound that can be found in fig. This makes 1, 1-dimethoxyethane a potential biomarker for the consumption of this food product. |
| Solubility | 11.10 M 1000 mg/mL at 25 °C ETHER; VERY SOL IN ACETONE Miscible with water, alcohol, chloroform, ether. miscible with water, organic solvent, oils miscible (in ethanol) |
| Synonyms | 1,1-dimethoxyethane dimethyl acetal |
| Vapor Density | 3.1 (AIR= 1) |
| Vapor Pressure | 171.20 mmHg 171.18 mm Hg at 25 °C |
| PubChem Compound | 10795 |
| Last Modified | Nov 11 2021 |
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